1-[2-(Dimethylamino)ethyl]cyclohepta[d]imidazol-2(1h)-one

• CAS RN: 1019-19-8
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol
• IUPAC Name: 1-[2-(dimethylamino)ethyl]cyclohepta[d]imidazol-2-one
• InChI: InChI=1S/C12H15N3O/c1-14(2)8-9-15-11-7-5-3-4-6-10(11)13-12(15)16/h3-7H,8-9H2,1-2H3
• InChI Key: QHXNPDVYJSMEJJ-UHFFFAOYSA-N
• SMILES: CN(C)CCN1C2=CC=CC=CC2=NC1=O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Ametohepazone, Ametohepazon

Description

Ametohepazone is a biochemical with radiosensitizing action.

Scientific Research Applications

Synthesis and Chemical Properties

• Preparation and Reactivity: The compound has been involved in various chemical synthesis processes. Samsonov and Volodarskii (1980) explored the preparation and some properties of 2H-imidazole 1,3-dioxides, derivatives of alicyclic 1,2-dioximes, indicating the compound's relevance in chemical reactions involving acetone, cyclopentanone, and methyl ethyl ketone (Samsonov & Volodarskii, 1980).

Biological Interactions and Activities

• DNA Binding

  Yang et al. (1999) studied the interactions of a related tri-imidazole polyamide minor groove binder with DNA, highlighting the compound's potential in DNA sequence recognition and binding (Yang, Kaenzig, Lee, & Wang, 1999).

• Antimicrobial and Antioxidant Properties

  Rajkumar, Kamaraj, and Krishnasamy (2014) synthesized derivatives with potential antibacterial and antifungal activities, underlining the compound's significance in developing antimicrobial agents (Rajkumar, Kamaraj, & Krishnasamy, 2014).

• Cancer Research

  Vasantha Kumar et al. (2020) conducted a study involving the synthesis of a derivative of this compound, showing promising activity against human melanoma, highlighting its potential in cancer research (Vasantha Kumar et al., 2020).